Cas no 324543-33-1 (methyl 6-4-(acetyloxy)phenyl-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate)

• Product Name: methyl 6-4-(acetyloxy)phenyl-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• CAS No: 324543-33-1
• Molecular Formula: C₁₈H₁₈N₂O₅S
• Molecular Weight: 374.410923480988
• CID: 5912750
• PubChem ID: 2873176

methyl 6-4-(acetyloxy)phenyl-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate Properties

Names and Identifiers

• methyl 6-4-(acetyloxy)phenyl-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• SR-01000425556
• AKOS016067716
• F0486-0153
• CCG-105863
• AKOS000531630
• 324543-33-1
• methyl 6-(4-acetyloxyphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• methyl 6-(4-acetoxyphenyl)-8-methyl-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate
• methyl 6-[4-(acetyloxy)phenyl]-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• Z57239575
• SR-01000425556-1
• methyl 6-(4-acetoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• 2H,6H-Pyrimido[2,1-b][1,3]thiazine-7-carboxylic acid, 6-[4-(acetyloxy)phenyl]-3,4-dihydro-8-methyl-4-oxo-, methyl ester

• InChIKey： RBHFMMFBIJIADY-UHFFFAOYSA-N
• Inchi： 1S/C18H18N2O5S/c1-10-15(17(23)24-3)16(20-14(22)8-9-26-18(20)19-10)12-4-6-13(7-5-12)25-11(2)21/h4-7,16H,8-9H2,1-3H3
• SMILES： S1CCC(=O)N2C(C3=CC=C(OC(C)=O)C=C3)C(C(OC)=O)=C(C)N=C12

Computed Properties

• Exact Mass: 374.09364285g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 374.09364285g/mol
• Heavy Atom Count: 26
• Complexity: 679
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Boiling Point: 517.5±60.0 °C(Predicted)
• pka: -0.90±0.60(Predicted)
• Density: 1.39±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters